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Compound of Interest

Compound Name: Phenindione D5

Cat. No.: B12339986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for Phenindione D5. Given the limited availability of a specific Safety Data Sheet (SDS) for the

deuterated form, this document extrapolates data from the well-characterized parent

compound, Phenindione. This approach is based on the scientific principle that deuterium

labeling is unlikely to significantly alter the compound's primary toxicological and hazardous

properties. However, it is imperative to treat Phenindione D5 with the same, if not greater,

level of caution as Phenindione.

Quantitative Safety and Property Data
The following tables summarize the key quantitative data for Phenindione. This information is

critical for risk assessment and experimental planning.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₅H₅D₅O₂ GlpBio[1]

Molecular Weight 227.27 g/mol GlpBio[1]

CAS Number 70711-53-4 GlpBio[1]

Appearance Solid [2]

Melting Point 150 °C PubChem[3]

Solubility Soluble in DMSO (44 mg/mL) Selleck Chemicals

LogP 2.9 PubChem

Table 2: Toxicological Data (for Phenindione)

Endpoint Value Species Source

LD50 (Oral) 175 mg/kg Mouse PubChem

LD50 (Oral) 163 mg/kg Rat PubChem

Table 3: Hazard Identification and Classification (for Phenindione)

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 3)
💀 Danger

H301: Toxic if

swallowed

Skin Sensitization

(Category 1)
❕ Warning

H317: May cause an

allergic skin reaction

Handling Precautions and Personal Protective
Equipment (PPE)
Due to its toxicity and potential for skin sensitization, strict adherence to safety protocols is

mandatory when handling Phenindione D5.
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Engineering Controls:

Work with Phenindione D5 should be conducted in a well-ventilated laboratory, preferably

within a certified chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are required.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile) at all times. Inspect gloves

for any signs of degradation or puncture before use.

Skin and Body Protection: A lab coat or chemical-resistant apron must be worn. Ensure that

skin is not exposed.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator with an appropriate particulate filter should be used.

Hygiene Practices:

Avoid inhalation of dust or fumes.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in areas where Phenindione D5 is handled.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Spill and Waste Disposal:

In case of a spill, evacuate the area and prevent the spread of the material.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.
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Dispose of waste in accordance with local, state, and federal regulations for hazardous

chemical waste.

Mechanism of Action: Vitamin K Antagonism
Phenindione and its deuterated analogue, Phenindione D5, function as anticoagulants by

antagonizing the action of Vitamin K. Specifically, they inhibit the enzyme Vitamin K epoxide

reductase (VKOR). This enzyme is crucial for the recycling of Vitamin K, a necessary cofactor

for the gamma-carboxylation of several clotting factors.
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Caption: Mechanism of action of Phenindione D5 as a Vitamin K antagonist.

Experimental Protocols: A General Workflow for
Pharmacokinetic Studies
While specific experimental protocols for Phenindione D5 are not readily available in the public

domain, a general workflow for a pharmacokinetic (PK) study in a preclinical model (e.g., rats)

can be outlined. The use of a deuterated compound like Phenindione D5 is particularly

advantageous in PK studies, as it can be distinguished from its endogenous or co-administered

non-deuterated counterpart by mass spectrometry. This allows for more precise quantification

and tracing of the drug's absorption, distribution, metabolism, and excretion (ADME).
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Caption: General experimental workflow for a pharmacokinetic study of Phenindione D5.
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Disclaimer: This document is intended for informational purposes only and does not constitute

a formal Safety Data Sheet (SDS). It is crucial for all personnel to consult the official SDS for

Phenindione and to conduct a thorough risk assessment before handling Phenindione D5. All

laboratory work should be performed by trained individuals in a controlled environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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